Cas no 1104455-50-6 (5-methoxy-N-methylpyridin-3-amine)

• Product Name: 5-methoxy-N-methylpyridin-3-amine
• CAS No: 1104455-50-6
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD26903113
• CID: 4572006
• PubChem ID: 57763210
• Update Time: 2025-06-11

5-methoxy-N-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• (5-Methoxy-pyridin-3-yl)-methyl-amine
• 5-methoxy-N-methylpyridin-3-amine

• MDL： MFCD26903113
• Inchi： 1S/C7H10N2O/c1-8-6-3-7(10-2)5-9-4-6/h3-5,8H,1-2H3
• InChI Key： WUHJVTRWWKIRJX-UHFFFAOYSA-N
• SMILES： C1=NC=C(OC)C=C1NC

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-methoxy-N-methylpyridin-3-amine

Comprehensive Overview of 5-Methoxy-N-methylpyridin-3-amine (CAS No. 1104455-50-6): Properties, Applications, and Research Insights

5-Methoxy-N-methylpyridin-3-amine (CAS No. 1104455-50-6) is a specialized organic compound belonging to the pyridine derivative family. Its molecular structure features a methoxy group at the 5-position and a methylamino group at the 3-position of the pyridine ring, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's unique chemical properties, including its moderate polarity and hydrogen-bonding capacity, have garnered attention in drug discovery programs targeting central nervous system (CNS) disorders and enzyme inhibition.

Recent studies highlight the growing demand for pyridine-based building blocks like 5-Methoxy-N-methylpyridin-3-amine in medicinal chemistry. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and GPCR modulators, aligning with current trends in precision medicine. The compound's CAS No. 1104455-50-6 frequently appears in patent literature related to neurodegenerative disease therapeutics, reflecting industry focus areas such as Alzheimer's drug development and Parkinson's disease research.

From a synthetic chemistry perspective, 5-Methoxy-N-methylpyridin-3-amine demonstrates remarkable versatility. Its electron-rich pyridine core facilitates diverse cross-coupling reactions, while the methoxy group offers opportunities for selective functionalization. These characteristics make it particularly valuable for constructing heterocyclic scaffolds in high-throughput screening libraries. Analytical data from HPLC-MS studies confirm its stability under standard laboratory conditions, with degradation occurring only at elevated temperatures (>200°C).

The compound's physicochemical profile has been extensively characterized. With a calculated logP of 1.2 and molecular weight of 138.17 g/mol, it exhibits favorable drug-like properties according to Lipinski's rule of five. These metrics explain its frequent inclusion in fragment-based drug design projects. Recent QSAR modeling studies suggest potential bioactivity against serotonergic targets, though clinical validation remains pending.

In material science applications, CAS No. 1104455-50-6 has shown promise as a ligand precursor for transition metal complexes. Its bidentate coordination capability enables the creation of catalysts for asymmetric synthesis, addressing industry needs for chiral auxiliaries in green chemistry initiatives. Patent analyses reveal innovative uses in OLED materials and organic semiconductors, particularly for electron transport layers.

Quality control protocols for 5-Methoxy-N-methylpyridin-3-amine typically involve GC-MS purity verification and residual solvent analysis. The compound's NMR spectra (both 1H and 13C) show characteristic peaks at 7.85 ppm (pyridine H-6), 6.72 ppm (H-4), and 3.85 ppm (methoxy protons), serving as key identifiers. Storage recommendations suggest inert atmosphere protection at -20°C for long-term preservation of chemical integrity.

Emerging applications in proteomics research utilize 1104455-50-6 as a mass spectrometry tag for post-translational modification studies. Its low background interference and high ionization efficiency make it suitable for LC-MS/MS workflows in biomarker discovery. These developments align with the multi-omics revolution in life sciences, where researchers increasingly seek small molecule probes for pathway analysis.

From an industrial perspective, synthesis of 5-Methoxy-N-methylpyridin-3-amine typically employs Buchwald-Hartwig amination or reductive amination strategies. Process chemists emphasize atom economy improvements through microwave-assisted synthesis, reducing typical reaction times from 12 hours to under 90 minutes. These advancements support sustainable chemistry goals while maintaining yields >85% at pilot scale.

The safety profile of CAS 1104455-50-6 has been documented in accordance with GHS standards. While not classified as hazardous, standard laboratory precautions (gloves, eye protection) are recommended during handling. Environmental fate studies indicate ready biodegradability (OECD 301D), with ecotoxicity thresholds exceeding 100 mg/L in Daphnia magna assays.

Market analysts project steady growth for pyridine derivatives like 5-Methoxy-N-methylpyridin-3-amine, driven by expanding contract research organization (CRO) demand and academic screening programs. The compound's appearance in FDA Orange Book listings for new molecular entities suggests potential commercial viability in coming years. Current pricing trends reflect its status as a high-value intermediate in custom synthesis markets.

Future research directions may explore 5-Methoxy-N-methylpyridin-3-amine's role in click chemistry applications and bioorthogonal labeling. Preliminary data suggests compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC), opening possibilities for chemical biology tools. Such developments would further cement its position as a versatile building block in modern drug discovery pipelines.